![molecular formula C27H23NO B286549 N-[1,2-dihydroacenaphthylen-5-yl(phenyl)methyl]-2-methylbenzamide](/img/structure/B286549.png)
N-[1,2-dihydroacenaphthylen-5-yl(phenyl)methyl]-2-methylbenzamide
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Overview
Description
N-[1,2-dihydroacenaphthylen-5-yl(phenyl)methyl]-2-methylbenzamide, commonly known as DAPH-12, is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound belongs to the family of benzamides and has shown promising results in various scientific research studies.
Mechanism of Action
The exact mechanism of action of DAPH-12 is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that play a role in inflammation, tumor growth, and neurodegeneration.
Biochemical and Physiological Effects:
DAPH-12 has been shown to have various biochemical and physiological effects in scientific research studies. It has been found to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). The compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, DAPH-12 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using DAPH-12 in lab experiments is its specificity towards certain enzymes and proteins. This allows researchers to study the effects of inhibiting these targets without affecting other cellular processes. However, one limitation of using DAPH-12 is its potential toxicity at high concentrations. Therefore, careful dosing and monitoring are required to ensure the safety of lab experiments.
Future Directions
There are several future directions for the study of DAPH-12. One potential area of research is the development of more potent and selective analogs of the compound. Another area of research is the investigation of the compound's potential use in the treatment of other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Additionally, the compound's potential use in combination with other drugs for the treatment of cancer and inflammation warrants further investigation.
Conclusion:
In conclusion, DAPH-12 is a synthetic compound that has shown promising results in various scientific research studies. Its potential therapeutic applications in the treatment of inflammation, cancer, and neurodegenerative diseases make it an interesting compound for further investigation. However, careful dosing and monitoring are required to ensure the safety of lab experiments.
Synthesis Methods
The synthesis of DAPH-12 involves the reaction of 2-methylbenzoyl chloride with 1,2-dihydroacenaphthylene in the presence of a base such as sodium hydroxide. The resulting compound is then reacted with benzyl chloride to obtain the final product.
Scientific Research Applications
DAPH-12 has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory, anti-tumor, and neuroprotective properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C27H23NO |
---|---|
Molecular Weight |
377.5 g/mol |
IUPAC Name |
N-[1,2-dihydroacenaphthylen-5-yl(phenyl)methyl]-2-methylbenzamide |
InChI |
InChI=1S/C27H23NO/c1-18-8-5-6-12-22(18)27(29)28-26(21-9-3-2-4-10-21)24-17-16-20-15-14-19-11-7-13-23(24)25(19)20/h2-13,16-17,26H,14-15H2,1H3,(H,28,29) |
InChI Key |
UNRYWXJISJPETI-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(=O)NC(C2=CC=CC=C2)C3=C4C=CC=C5C4=C(CC5)C=C3 |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(C2=CC=CC=C2)C3=CC=C4CCC5=C4C3=CC=C5 |
Origin of Product |
United States |
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